Cas no 2229077-01-2 (tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate
• CAS No: 2229077-01-2
• MF: C₁₅H₂₃FN₂O₃
• MW: 298.353127717972
• CID: 6188800
• PubChem ID: 165666581
• Update Time: 2025-05-21

tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate
• EN300-1889515
• 2229077-01-2
• tert-butyl N-[3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropyl]carbamate

• Inchi： 1S/C15H23FN2O3/c1-14(2,3)21-13(20)18-9-15(4,8-17)10-5-6-12(19)11(16)7-10/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： VAOSFHCBUCOBEB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(CN)CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 298.16927076g/mol
• Monoisotopic Mass: 298.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate

tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate, identified by the CAS number 2229077-01-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in the synthesis of drugs, agrochemicals, and advanced materials. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted aminoalkyl chain containing a 3-fluoro-4-hydroxyphenyl moiety.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and functional group transformations. Recent advancements in catalytic methodologies and green chemistry have enabled more efficient and environmentally friendly routes for its production. Researchers have also explored the use of biocatalysts, such as enzymes, to enhance the stereochemical control during the synthesis process.

The unique combination of functional groups in this molecule makes it highly versatile. The carbamate group imparts hydrophilic properties, while the tert-butyl group provides steric bulk and enhances stability. The presence of the 3-fluoro-4-hydroxyphenyl group introduces electronic and steric effects that can be exploited in designing bioactive molecules. This compound has shown promise in various fields, including drug delivery systems, where its ability to form stable complexes with other molecules is highly valued.

In the pharmaceutical industry, this compound has been studied as a potential precursor for drug development. Its ability to act as a bioisostere or a prodrug has been explored in recent studies. For instance, researchers have investigated its role in targeted drug delivery systems, where it can serve as a carrier for therapeutic agents, improving their solubility and bioavailability.

Moreover, this compound has garnered attention in the field of agrochemistry due to its potential as a plant growth regulator or a component in herbicides. The hydroxyl and amino groups present in its structure can interact with plant enzymes, influencing metabolic pathways that regulate growth and stress responses.

Recent studies have also highlighted the importance of this compound in materials science. Its ability to form cross-linked networks through intermolecular hydrogen bonding has made it a candidate for developing novel polymeric materials with tunable mechanical properties. These materials could find applications in tissue engineering scaffolds or flexible electronics.

In conclusion, tert-butyl N-3-amino-2-(3-fluoro-4-hydroxyphenyl)-2-methylpropylcarbamate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing modern chemical technologies.